Cas no 1142199-42-5 ((4E)-3-(Chloromethyl)-4-(3-methylbenzylidene)-isoxazol-5(4H)-one)

• Product Name: (4E)-3-(Chloromethyl)-4-(3-methylbenzylidene)-isoxazol-5(4H)-one
• CAS No: 1142199-42-5
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• MDL: MFCD12027807
• CID: 4457398
• PubChem ID: 25220215
• Update Time: 2025-06-18

(4E)-3-(Chloromethyl)-4-(3-methylbenzylidene)-isoxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• (4E)-3-(Chloromethyl)-4-(3-methylbenzylidene)-isoxazol-5(4H)-one
• (4E)-3-(chloromethyl)-4-(3-methylbenzylidene)isoxazol-5(4H)-one
• 5(4H)-Isoxazolone, 3-(chloromethyl)-4-[(3-methylphenyl)methylene]-
• 3-(Chloromethyl)-4-(3-methylbenzylidene)isoxazol-5(4H)-one
• STK505215
• 1142199-42-5
• (4E)-3-(chloromethyl)-4-(3-methylbenzylidene)-1,2-oxazol-5(4H)-one
• (4E)-3-(chloromethyl)-4-[(3-methylphenyl)methylidene]-1,2-oxazol-5-one
• AKOS005171866

• MDL： MFCD12027807
• Inchi： 1S/C12H10ClNO2/c1-8-3-2-4-9(5-8)6-10-11(7-13)14-16-12(10)15/h2-6H,7H2,1H3
• InChI Key： RZTKBSNJTMBFQS-UHFFFAOYSA-N
• SMILES： O1C(=O)C(=CC2=CC=CC(C)=C2)C(CCl)=N1

Computed Properties

• Exact Mass: 235.0400063Da
• Monoisotopic Mass: 235.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.7Ų

(4E)-3-(Chloromethyl)-4-(3-methylbenzylidene)-isoxazol-5(4H)-one Security Information

• Storage Condition：(BD361026)

Additional information on (4E)-3-(Chloromethyl)-4-(3-methylbenzylidene)-isoxazol-5(4H)-one

Introduction to (4E)-3-(Chloromethyl)-4-(3-methylbenzylidene)-isoxazol-5(4H)-one (CAS No. 1142199-42-5)

The compound (4E)-3-(Chloromethyl)-4-(3-methylbenzylidene)-isoxazol-5(4H)-one, identified by its CAS number 1142199-42-5, is a significant molecule in the field of chemical biology and pharmaceutical research. This heterocyclic compound has garnered attention due to its unique structural features and potential applications in drug discovery and medicinal chemistry. The presence of both chloromethyl and 3-methylbenzylidene substituents, along with the isoxazole core, suggests a rich chemical reactivity that could be exploited for various synthetic and biological purposes.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry, particularly in the search for new therapeutic agents. Isoxazoles, a class of five-membered heterocycles containing oxygen and nitrogen atoms, have shown promise in various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in (4E)-3-(Chloromethyl)-4-(3-methylbenzylidene)-isoxazol-5(4H)-one may contribute to its unique pharmacological profile, making it a valuable scaffold for further investigation.

The chloromethyl group is particularly noteworthy as it introduces a reactive site that can participate in nucleophilic addition reactions. This reactivity could be leveraged to form new bonds with other molecules, potentially leading to the synthesis of more complex derivatives with enhanced biological activity. Additionally, the 3-methylbenzylidene moiety adds a phenyl ring with a methyl substituent, which can influence the electronic properties and steric environment of the molecule. Such structural features are often critical in determining how a compound interacts with biological targets.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) to optimize drug candidates. The compound (4E)-3-(Chloromethyl)-4-(3-methylbenzylidene)-isoxazol-5(4H)-one offers a promising starting point for exploring these relationships. By systematically modifying its structure, researchers can gain insights into how different functional groups contribute to biological activity. For instance, studies have shown that modifications at the isoxazole ring can significantly alter the pharmacokinetic properties of related compounds.

One of the most exciting aspects of this compound is its potential as a precursor for more complex molecules. The combination of reactive sites provided by the chloromethyl group and the aromatic system of the 3-methylbenzylidene moiety allows for diverse synthetic pathways. These pathways could lead to novel derivatives with tailored properties for specific therapeutic applications. For example, researchers might explore derivatives that exhibit improved solubility or bioavailability, which are crucial factors in drug development.

In addition to its synthetic utility, (4E)-3-(Chloromethyl)-4-(3-methylbenzylidene)-isoxazol-5(4H)-one has shown promise in preliminary biological assays. While specific details of these assays are not yet widely published, early results suggest that the compound may possess interesting biological activities. These activities could range from modulating enzyme function to interacting with cellular receptors. Further investigation into its pharmacological profile will be essential to fully understand its potential applications.

The field of heterocyclic chemistry continues to evolve rapidly, driven by advancements in synthetic methodologies and an increasing understanding of molecular interactions. Compounds like (4E)-3-(Chloromethyl)-4-(3-methylbenzylidene)-isoxazol-5(4H)-one represent important contributions to this field. They serve as valuable tools for researchers seeking to develop new drugs and understand fundamental biological processes. As more data becomes available on their properties and reactivity, their role in pharmaceutical research is likely to expand.

In conclusion, the compound (4E)-3-(Chloromethyl)-4-(3-methylbenzylidene)-isoxazol-5(4H)-one (CAS No. 1142199-42-5) is a fascinating molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an important role in the development of novel therapeutic agents.